Cas no 932702-25-5 (3-(bromomethyl)-1,2thiazolo5,4-bpyridine)

• Product Name: 3-(bromomethyl)-1,2thiazolo5,4-bpyridine
• CAS No: 932702-25-5
• MF: C₇H₅BrN₂S
• MW: 229.096998929977
• MDL: MFCD30685043
• CID: 5240412
• Update Time: 2025-08-04

3-(bromomethyl)-1,2thiazolo5,4-bpyridine Chemical and Physical Properties

Names and Identifiers

• Isothiazolo[5,4-b]pyridine, 3-(bromomethyl)-
• 3-(bromomethyl)-1,2thiazolo5,4-bpyridine

• MDL： MFCD30685043
• Inchi： 1S/C7H5BrN2S/c8-4-6-5-2-1-3-9-7(5)11-10-6/h1-3H,4H2
• InChI Key： XFYRTDQZCNJHKW-UHFFFAOYSA-N
• SMILES： C12SN=C(CBr)C1=CC=CN=2

Additional information on 3-(bromomethyl)-1,2thiazolo5,4-bpyridine

3-(Bromomethyl)-1,2thiazolo[5,4-b]pyridine: A Comprehensive Overview

The compound 3-(bromomethyl)-1,2thiazolo[5,4-b]pyridine (CAS No. 932702-25-5) is a heterocyclic aromatic compound with a unique structural configuration that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazolo[5,4-b]pyridines, which are derivatives of pyridine fused with a thiazole ring. The presence of a bromomethyl group at the 3-position introduces additional functional diversity, making this compound a valuable substrate for various chemical transformations and applications.

Recent studies have highlighted the potential of 1,2thiazolo[5,4-b]pyridines as scaffolds for drug discovery. The fused ring system provides a rigid structure that can accommodate various substituents, enabling the modulation of physicochemical properties such as solubility and bioavailability. The bromomethyl group in this compound serves as an electrophilic site, facilitating nucleophilic substitution reactions—a property that has been exploited in the synthesis of bioactive molecules. For instance, researchers have utilized this compound as a precursor for the development of kinase inhibitors and other therapeutic agents.

The synthesis of 3-(bromomethyl)-1,2thiazolo[5,4-b]pyridine typically involves multi-step reactions starting from readily available starting materials. One common approach involves the cyclization of aminothiophenol derivatives followed by bromination to introduce the bromomethyl group. This method ensures high yield and purity, making it suitable for large-scale production in pharmaceutical settings.

In terms of biological activity, 1,2thiazolo[5,4-b]pyridines have demonstrated potent inhibitory effects against several enzymes implicated in diseases such as cancer and inflammation. The bromomethyl substituent plays a crucial role in enhancing the binding affinity of these compounds to their target proteins. For example, recent studies have shown that derivatives of this compound can inhibit the activity of protein kinase C (PKC), a key regulator of cellular signaling pathways.

The structural versatility of 3-(bromomethyl)-1,2thiazolo[5,4-b]pyridine also makes it an attractive candidate for materials science applications. Its aromaticity and heteroatom content contribute to its electronic properties, which can be tuned for use in organic electronics or optoelectronic devices. Researchers are actively exploring its potential as a building block for advanced materials with tailored functionalities.

From an environmental perspective, the synthesis and application of 3-(bromomethyl)-1,2thiazolo[5,4-b]pyridine must adhere to sustainable practices to minimize ecological impact. Green chemistry principles are increasingly being integrated into its production processes to reduce waste and energy consumption.

In conclusion, 3-(bromomethyl)-1,2thiazolo[5,4-b]pyridine (CAS No. 932702-25-5) is a multifaceted compound with promising applications across diverse scientific domains. Its unique structure and functional groups make it an invaluable tool for advancing research in drug discovery and materials science. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in shaping future innovations in chemistry and beyond.